Cas no 1270325-50-2 (2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid)
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid
- EN300-1913027
- 1270325-50-2
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- Inchi: 1S/C8H6BrF2NO2/c9-3-1-4(10)6(5(11)2-3)7(12)8(13)14/h1-2,7H,12H2,(H,13,14)
- InChI Key: ZRYNZQGJTROTRO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)F)C(C(=O)O)N)F
Computed Properties
- Exact Mass: 264.95500g/mol
- Monoisotopic Mass: 264.95500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 63.3Ų
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1913027-0.05g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 0.05g |
$468.0 | 2023-09-17 | ||
| Enamine | EN300-1913027-0.1g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 0.1g |
$490.0 | 2023-09-17 | ||
| Enamine | EN300-1913027-0.25g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 0.25g |
$513.0 | 2023-09-17 | ||
| Enamine | EN300-1913027-0.5g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 0.5g |
$535.0 | 2023-09-17 | ||
| Enamine | EN300-1913027-1.0g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 1g |
$871.0 | 2023-06-02 | ||
| Enamine | EN300-1913027-2.5g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 2.5g |
$1089.0 | 2023-09-17 | ||
| Enamine | EN300-1913027-5.0g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 5g |
$2525.0 | 2023-06-02 | ||
| Enamine | EN300-1913027-10.0g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 10g |
$3746.0 | 2023-06-02 | ||
| Enamine | EN300-1913027-1g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 1g |
$557.0 | 2023-09-17 | ||
| Enamine | EN300-1913027-5g |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid |
1270325-50-2 | 5g |
$1614.0 | 2023-09-17 |
2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-amino-2-(4-bromo-2,6-difluorophenyl)acetic acid
Compound CAS No. 1270325-50-2: 2-Amino-2-(4-Bromo-2,6-Difluorophenyl)Acetic Acid
Compound CAS No. 1270325-50-2, also known as 2-Amino-2-(4-Bromo-2,6-Difluorophenyl)Acetic Acid, is a synthetic organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amino acids, specifically β-amino acids, which are characterized by the presence of an amino group attached to the β-carbon of the carboxylic acid. The molecule features a substituted phenyl ring with bromine and fluorine substituents, which contribute to its distinct chemical properties and potential biological activities.
The synthesis of 2-Amino-2-(4-Bromo-2,6-Difluorophenyl)Acetic Acid involves a multi-step process that typically begins with the preparation of the aryl bromide intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The compound's structure is highly versatile, making it a valuable building block in drug discovery programs targeting various therapeutic areas.
Recent studies have highlighted the potential of Compound CAS No. 1270325-50-2 as a lead compound in the development of novel anti-cancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against several human cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve modulation of key signaling pathways associated with cell proliferation and apoptosis. These findings underscore its potential as a candidate for further preclinical and clinical evaluation.
In addition to its therapeutic applications, Compound CAS No. 1270325-50-2 has shown promise in diagnostic applications due to its ability to serve as a substrate for enzymes involved in amino acid metabolism. This property has led to its use in developing assays for early detection of metabolic disorders, offering a non-invasive alternative to traditional diagnostic methods.
The pharmacokinetic profile of Compound CAS No. 1270325-50-2 has been extensively studied in preclinical models, revealing favorable absorption and bioavailability characteristics. However, further research is required to optimize its pharmacokinetic properties for optimal therapeutic efficacy in humans.
From an environmental standpoint, the degradation pathways of Compound CAS No. 1270325-50-2 have been investigated under various conditions, including aerobic and anaerobic microbial degradation. These studies suggest that the compound is biodegradable under specific environmental conditions, which is crucial for assessing its long-term ecological impact.
In conclusion, Compound CAS No. 1270325-50- continues to be a focal point in chemical research due to its unique structure and diverse biological activities. As ongoing studies unravel its full potential, this compound holds great promise for advancing both therapeutic and diagnostic innovations in the medical field.
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